4-Chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C13H15ClN2
• Molecular Weight: 234.72 g/mol
• IUPAC Name: 4-chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H15ClN2/c14-11-6-7-15-13-10(11)8-12(16-13)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)
• InChI Key: LVYYPBMNEBIIJB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC3=C(C=CN=C3N2)Cl

Description

4-Chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H15ClN2 and its molecular weight is 234.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 98A (870 mg, 2.60 mmol) in 20 mL toluene was treated with potassium tert-butoxide (729 mg, 6.50 mmol) and 18-crown-6 (68.7 mg, 0.260 mmol) and the mixture was heated at 65° C. for 6 hours and at 85° C. overnight. The cooled mixture was partitioned between ethyl acetate and water. The layers were separated and the aqueous layer was extracted with ethyl acetate (twice). The combined organic extracts were rinsed with water (once) and brine (twice), dried over magnesium sulfate, filtered, and concentrated. The residue was suspended in diethyl ether and the solids were collected and rinsed with diethyl ether to afford the title compound. MS (DCI) m/e 235/237 (M+H)+.